Cas no 318247-69-7 ((1-Methyl-3-phenyl-5-{3-(trifluoromethyl)phenylsulfanyl}-1H-pyrazol-4-yl)methanol)

• Product Name: (1-Methyl-3-phenyl-5-{3-(trifluoromethyl)phenylsulfanyl}-1H-pyrazol-4-yl)methanol
• CAS No: 318247-69-7
• MDL: MFCD00244951
• CID: 4645426
• Update Time: 2025-07-21

(1-Methyl-3-phenyl-5-{3-(trifluoromethyl)phenylsulfanyl}-1H-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-METHYL-3-PHENYL-5-([3-(TRIFLUOROMETHYL)PHENYL]SULFANYL)-1H-PYRAZOL-4-YL)METHANOL
• [1-METHYL-3-PHENYL-5-[3-(TRIFLUOROMETHYL)PHENYLTHIO]-1H-PYRAZOL-4-YL]METHANOL
• 1H-Pyrazole-4-methanol, 1-methyl-3-phenyl-5-[[3-(trifluoromethyl)phenyl]thio]-
• (1-Methyl-3-phenyl-5-{3-(trifluoromethyl)phenylsulfanyl}-1H-pyrazol-4-yl)methanol

• MDL： MFCD00244951

Experimental Properties

• Melting Point: 134-135°C

(1-Methyl-3-phenyl-5-{3-(trifluoromethyl)phenylsulfanyl}-1H-pyrazol-4-yl)methanol Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on (1-Methyl-3-phenyl-5-{3-(trifluoromethyl)phenylsulfanyl}-1H-pyrazol-4-yl)methanol

Recent Advances in the Study of (1-Methyl-3-phenyl-5-{3-(trifluoromethyl)phenylsulfanyl}-1H-pyrazol-4-yl)methanol (CAS: 318247-69-7)

The compound (1-Methyl-3-phenyl-5-{3-(trifluoromethyl)phenylsulfanyl}-1H-pyrazol-4-yl)methanol (CAS: 318247-69-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly due to their versatility in interacting with various biological targets. The presence of a trifluoromethylphenylsulfanyl group in this compound enhances its lipophilicity and metabolic stability, making it an attractive scaffold for further development. Researchers have successfully synthesized this compound using a multi-step process involving the condensation of appropriate precursors followed by selective functionalization.

In vitro and in vivo studies have demonstrated that (1-Methyl-3-phenyl-5-{3-(trifluoromethyl)phenylsulfanyl}-1H-pyrazol-4-yl)methanol exhibits promising activity against a range of biological targets. Notably, it has shown inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that this compound may also possess anticancer properties, particularly in targeting certain kinase pathways that are often dysregulated in cancer cells.

Further investigations into the mechanism of action of this compound have revealed its ability to modulate key signaling pathways. For instance, it has been observed to interact with the NF-κB pathway, which plays a critical role in inflammation and immune responses. These findings are supported by molecular docking studies, which suggest that the compound binds to specific active sites on target proteins with high affinity.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of (1-Methyl-3-phenyl-5-{3-(trifluoromethyl)phenylsulfanyl}-1H-pyrazol-4-yl)methanol. Current research is focused on improving its bioavailability and reducing potential off-target effects. Several derivatives of this compound are being synthesized and evaluated to identify more potent and selective analogs.

In conclusion, (1-Methyl-3-phenyl-5-{3-(trifluoromethyl)phenylsulfanyl}-1H-pyrazol-4-yl)methanol represents a promising candidate for further drug development. Its unique chemical structure and demonstrated biological activity make it a valuable subject of ongoing research. Future studies should aim to elucidate its full therapeutic potential and address any limitations related to its pharmacokinetic profile.